Cas no 94031-16-0 (D-Glucitol pentalaurate)

• Product Name: D-Glucitol pentalaurate
• CAS No: 94031-16-0
• MF: C₆₆H₁₂₄O₁₁
• MW: 1093.68418312073
• CID: 811853
• PubChem ID: 44151156
• Update Time: 2025-04-19

D-Glucitol pentalaurate Chemical and Physical Properties

Names and Identifiers

• D-Glucitol pentalaurate
• [(2S,3R,4R,5R)-2,3,4,5-tetra(dodecanoyloxy)-6-hydroxyhexyl] dodecanoate
• 94031-16-0
• EINECS 301-721-6
• DTXSID80240341
• NS00039936

• Inchi： 1S/C66H124O11/c1-6-11-16-21-26-31-36-41-46-51-60(68)73-57-59(75-62(70)53-48-43-38-33-28-23-18-13-8-3)66(77-64(72)55-50-45-40-35-30-25-20-15-10-5)65(76-63(71)54-49-44-39-34-29-24-19-14-9-4)58(56-67)74-61(69)52-47-42-37-32-27-22-17-12-7-2/h58-59,65-67H,6-57H2,1-5H3/t58-,59+,65-,66-/m1/s1
• InChI Key： IZKIAWVEBPKWDU-KMFICJIMSA-N
• SMILES： O(C(CCCCCCCCCCC)=O)[C@H]([C@H](COC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O)[C@@H]([C@@H](CO)OC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1092.91436477g/mol
• Monoisotopic Mass: 1092.91436477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 77
• Rotatable Bond Count: 65
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 25.1
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives